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Compound of Interest

Compound Name:
Acetophenone 2,4-

dinitrophenylhydrazone

Cat. No.: B155831 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Acetophenone 2,4-
dinitrophenylhydrazone, a prominent derivative of acetophenone. The document details its

chemical and physical properties, provides a comprehensive experimental protocol for its

synthesis and characterization, and explores its current standing in scientific research, with a

particular focus on its potential applications in drug development.

Core Compound Identification
CAS Number: 1677-87-8[1]

Molecular Formula: C₁₄H₁₂N₄O₄[1]

Molecular Weight: 300.27 g/mol [1]

IUPAC Name: 2,4-dinitro-N-[(E)-1-phenylethylideneamino]aniline[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for Acetophenone 2,4-
dinitrophenylhydrazone.
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Property Value Reference

Molecular Weight 300.27 g/mol [1]

CAS Number 1677-87-8 [1]

Melting Point
240-250 °C (Varies with

isomeric form)
[2]

Spectroscopic and Analytical Data
This table outlines the key spectroscopic data for the characterization of Acetophenone 2,4-
dinitrophenylhydrazone.

Technique Key Data Points Reference

¹³C NMR

Peaks at approximately 26.5,

128.2, 128.5, 133.0, 137.1,

198.1 ppm (for the

acetophenone precursor).

[3]

¹H NMR

Peaks at approximately 2.61

(s, 3H), 7.45-7.49 (m, 2H),

7.55-7.59 (m, 1H), 7.96-7.98

(m, 2H) ppm (for the

acetophenone precursor).

[4]

Mass Spectrometry (GC-MS) Molecular ion peak at m/z 300. [1]

UV-Visible Spectroscopy

Absorption maxima are

typically observed in the range

of 355-385 nm.

Experimental Protocols
Synthesis of Acetophenone 2,4-Dinitrophenylhydrazone
This protocol details a standard laboratory procedure for the synthesis of Acetophenone 2,4-
dinitrophenylhydrazone.
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Materials:

2,4-Dinitrophenylhydrazine

Concentrated Sulfuric Acid

Methanol

Acetophenone

Ice bath

Round bottom flask (100 mL)

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel)

Recrystallization solvent (e.g., ethanol)

Procedure:

In a 100 mL round bottom flask equipped with a magnetic stir bar, suspend 1 equivalent of

2,4-dinitrophenylhydrazine in 10 mL of methanol.

Place the flask in an ice bath and stir the suspension.

Slowly add 2 mL of concentrated sulfuric acid dropwise to the cooled and stirred suspension.

This should result in the formation of a pale yellow solution.

To this solution, add 1.04 equivalents of acetophenone dissolved in a minimal amount of

methanol.

Continue stirring the reaction mixture. The formation of a precipitate indicates the progress of

the reaction. Allow the reaction to proceed for 24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

After the reaction is complete, collect the crude product by vacuum filtration.
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Purify the crude product by recrystallization from a suitable solvent, such as hot ethanol.

Wash the recrystallized product with cold ethanol and dry to obtain the purified

Acetophenone 2,4-dinitrophenylhydrazone.

Expected Yield:

The yields for the synthesis of dinitrophenylhydrazone derivatives are typically in the range of

60-92%.[5]

Visualized Workflows and Pathways
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of Acetophenone 2,4-
dinitrophenylhydrazone.
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Synthesis of Acetophenone 2,4-Dinitrophenylhydrazone
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Caption: A flowchart of the synthesis of Acetophenone 2,4-dinitrophenylhydrazone.

Characterization Workflow
This diagram outlines the typical workflow for the characterization of the synthesized product.
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Characterization of Acetophenone 2,4-Dinitrophenylhydrazone
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Caption: A workflow for the characterization of the synthesized product.

Biological and Pharmacological Activities
The broader class of hydrazones has been reported to exhibit a wide range of pharmacological

activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.

[5] However, specific studies on the biological activities of Acetophenone 2,4-
dinitrophenylhydrazone are not extensively documented in the current literature. While some

dinitrophenylhydrazone derivatives have been investigated for their antimicrobial and

anticancer potential, dedicated research on the acetophenone derivative is required to

elucidate its specific pharmacological profile. This presents an area of opportunity for further

investigation by researchers in drug discovery and development.

Conclusion
Acetophenone 2,4-dinitrophenylhydrazone is a well-characterized compound with

established methods for its synthesis and analysis. While the broader family of hydrazones

shows significant promise in medicinal chemistry, the specific biological activities of this
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particular derivative remain an under-explored area of research. This technical guide provides

the foundational chemical and procedural information necessary for researchers to further

investigate the potential applications of Acetophenone 2,4-dinitrophenylhydrazone,

particularly in the realm of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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